Cas no 61577-84-2 (2-Butenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester)

2-Butenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester structure
61577-84-2 structure
Product Name:2-Butenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester
CAS No:61577-84-2
MF:C14H16O2
MW:216.275644302368
CID:474178
PubChem ID:71394418
Update Time:2025-04-19

2-Butenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester
    • 2-methylprop-2-enyl 3-phenylbut-2-enoate
    • DTXSID10816114
    • 2-Methylprop-2-en-1-yl 3-phenylbut-2-enoate
    • 61577-84-2
    • Inchi: 1S/C14H16O2/c1-11(2)10-16-14(15)9-12(3)13-7-5-4-6-8-13/h4-9H,1,10H2,2-3H3
    • InChI Key: BOOQOXIEAYZEHL-UHFFFAOYSA-N
    • SMILES: O(C(C=C(C)C1C=CC=CC=1)=O)CC(=C)C

Computed Properties

  • Exact Mass: 216.11508
  • Monoisotopic Mass: 216.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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